Cas no 1282815-00-2 (6-(Propan-2-yl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine)

• Product Name: 6-(Propan-2-yl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
• CAS No: 1282815-00-2
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• CID: 5703616
• PubChem ID: 62702816
• Update Time: 2025-11-01

6-(Propan-2-yl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17132654
• 6-(Propan-2-yl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
• 1282815-00-2
• 6-Isopropyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-amine
• CS-0284586
• AKOS011997787
• EN300-746996
• 6-propan-2-yl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
• 2-Benzothiazolamine, 4,5,6,7-tetrahydro-6-(1-methylethyl)-
• G72961

• Inchi： 1S/C10H16N2S/c1-6(2)7-3-4-8-9(5-7)13-10(11)12-8/h6-7H,3-5H2,1-2H3,(H2,11,12)
• InChI Key： YEWYUIHXSURGCG-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=C1CC(C(C)C)CC2

Computed Properties

• Exact Mass: 196.10341969g/mol
• Monoisotopic Mass: 196.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.132±0.06 g/cm3(Predicted)
• Boiling Point: 334.1±11.0 °C(Predicted)
• pka: 5.94±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Aminothiazoles

Additional information on 6-(Propan-2-yl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine

Introduction to 6-(Propan-2-yl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine (CAS No. 1282815-00-2)

6-(Propan-2-yl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine, identified by its Chemical Abstracts Service (CAS) number 1282815-00-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiazole class, a structural motif widely recognized for its biological activity and utility in drug development. The presence of a tetrahydropyridine ring and an amine functional group in its molecular structure contributes to its unique chemical properties and potential pharmacological effects.

The benzothiazole scaffold is a privileged structure in medicinal chemistry, exhibiting a broad spectrum of biological activities ranging from antimicrobial to anti-inflammatory and anticancer properties. The specific substitution pattern in 6-(Propan-2-yl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine enhances its interactiveness with biological targets, making it a promising candidate for further investigation. Recent studies have highlighted the importance of benzothiazole derivatives in the development of novel therapeutic agents due to their ability to modulate various cellular pathways.

In the context of contemporary pharmaceutical research, 6-(Propan-2-yl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine has been explored for its potential role in addressing chronic diseases. For instance, preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses. The amine group at the 2-position of the benzothiazole ring is particularly noteworthy, as it can engage in hydrogen bonding interactions with biological targets, which is a critical factor in drug-receptor binding affinity.

The tetrahydropyridine moiety in the molecule imparts flexibility and enhances solubility, which are desirable characteristics for drug candidates. These properties facilitate better absorption and distribution within the body, potentially improving therapeutic efficacy. Additionally, the propanyl substituent at the 6-position introduces steric hindrance that can fine-tune the compound's binding affinity to specific receptors or enzymes. Such structural modifications are often employed in rational drug design to optimize pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 6-(Propan-2-yl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine for their biological activity. Molecular docking simulations have been particularly useful in predicting how this compound might interact with target proteins. These simulations have shown that it can potentially bind to enzymes involved in metabolic pathways relevant to diseases such as diabetes and cardiovascular disorders. Such insights are invaluable for guiding experimental validation and further optimization efforts.

The synthesis of 6-(Propan-2-yl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. The introduction of the tetrahydropyridine ring typically involves cyclization reactions followed by functional group transformations. Advances in synthetic methodologies have made it possible to produce this compound with greater efficiency and scalability, which is essential for both preclinical and clinical studies.

In conclusion, 6-(Propan - 2 - yl) - 4 , 5 , 6 , 7 - tetrahydro - 1 , 3 - benzothiazol - 2 - amine ( CAS No . 1282815 - 00 - 2 ) represents a promising lead compound in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset for further exploration. As research continues to uncover new therapeutic applications for benzothiazole derivatives, this compound holds significant potential as a precursor for novel drug candidates targeting various diseases.